Ethyl (imidazo[1,2-a]pyridin-5-ylthio)acetate

• Molecular Formula: C11H12N2O2S
• Molecular Weight: 236.29 g/mol
• IUPAC Name: ethyl 2-imidazo[1,2-a]pyridin-5-ylsulfanylacetate
• InChI: InChI=1S/C11H12N2O2S/c1-2-15-11(14)8-16-10-5-3-4-9-12-6-7-13(9)10/h3-7H,2,8H2,1H3
• InChI Key: MEJAGJVDJLDVMN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=CC=CC2=NC=CN21

Description

Ethyl (imidazo[1,2-a]pyridin-5-ylthio)acetate is a useful research compound. Its molecular formula is C11H12N2O2S and its molecular weight is 236.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 120.02 g (0.7991 mol) of imidazo-[1,2-a]pyridine-5-thiol and 134 ml (0.959 mol) of triethylamine in 500 ml of ethanol was added 88.6 ml (0.799 mol) of ethyl bromoacetate dropwise at room temperature, and the mixture was stirred at the same temperature for 2 hours. The solvent was then distilled off under reduced pressure and ethyl acetate was added to the residue. The resulting precipitate (for the most part, triethylamine hydrochloride) was filtered off and washed with ethyl acetate. The filtrate and washes were pooled and the solvent was distilled off under reduced pressure to provide ethyl (imidazo[1,2-a]pyridin-5-ylthio)acetate as crude product. This crude product was not purified but used as it was in the next reaction.